Cas no 3161-92-0 (1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI))
3161-92-0 structure
Product Name:1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)
CAS No:3161-92-0
MF:C20H14N2NaO6S2
MW:465.454733371735
CID:311889
PubChem ID:54603024
Update Time:2025-04-19
1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)
- sodium,4-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
- 4,4'-azo-bis-naphthalene-1-sulfonic acid , disodium-compound
- 4,4'-Azo-bis-naphthalin-1-sulfonsaeure, Dinatrium-Verbindung
- Cuba Orange
- NSC80899
- sodium;4-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
- 3161-92-0
- NSC-80899
- DTXSID10713497
-
- Inchi: 1S/C20H14N2O6S2.Na/c23-29(24,25)19-11-9-17(13-5-1-3-7-15(13)19)21-22-18-10-12-20(30(26,27)28)16-8-4-2-6-14(16)18;/h1-12H,(H,23,24,25)(H,26,27,28);/q;+1/b22-21+;
- InChI Key: MCDVXSIEKJHWRS-QUABFQRHSA-N
- SMILES: S(C1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)O)(=O)(=O)O.[Na+]
Computed Properties
- Exact Mass: 442.02942
- Monoisotopic Mass: 465.019097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 778
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150
Experimental Properties
- Density: 1.55
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.714
- PSA: 133.46
- LogP: 7.06340
1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI) Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
3161-92-0 (1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)) Related Products
- 2484-88-0(4-(Phenyldiazenyl)benzenesulfonic acid)
- 104-23-4(4'-Aminoazobenzene-4-sulphonic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk